![molecular formula C28H23N3O5 B071717 2-[3,6-bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid CAS No. 174568-67-3](/img/structure/B71717.png)
2-[3,6-bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid
Overview
Description
Thiol reactive fluorescent probe for use in cytofluorescence.
Scientific Research Applications
Molecular Cloning
The compound could potentially be used in molecular cloning. In this process, DNA containing the gene of interest is inserted into a plasmid, a small, circular piece of DNA that can replicate independently of the chromosomal DNA. The plasmid is then introduced into bacteria, which reproduce and create many copies of the gene .
Gene Knockout Studies
Gene knockout is a genetic technique that researchers use to study the function of a gene. They can use this compound to generate knockout constructs, which are essential for targeted gene disruption experiments .
Transfection Studies
Transfection is a method of introducing nucleic acids into cells. The compound could potentially be used to obtain an adequate amount of plasmid DNA for efficient transfection of mammalian cells .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[3,6-bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid' involves the synthesis of two intermediate compounds, followed by a coupling reaction between them.", "Starting Materials": [ "9H-xanthene-9-carboxylic acid", "N,N-dimethylformamide", "Thionyl chloride", "Dimethylamine", "Sodium hydroxide", "Acetic acid", "2,5-dioxo-2,5-dihydrofuran-3-carboxylic acid", "Ethyl chloroformate" ], "Reaction": [ "9H-xanthene-9-carboxylic acid is first converted to its acid chloride using thionyl chloride.", "The resulting acid chloride is then reacted with dimethylamine in the presence of N,N-dimethylformamide to form the first intermediate compound, 3,6-bis(dimethylamino)-9H-xanthene-9-carboxylic acid.", "This intermediate compound is then converted to its methyl ester using sodium hydroxide and methanol.", "The second intermediate compound, 2,5-dioxo-2,5-dihydro-1H-pyrrole-3-carboxylic acid methyl ester, is synthesized from 2,5-dioxo-2,5-dihydrofuran-3-carboxylic acid by reacting it with ethyl chloroformate and then with methylamine.", "Finally, the two intermediate compounds are coupled together using acetic acid and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride to form the target compound, 2-[3,6-bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid." ] } | |
CAS RN |
174568-67-3 |
Product Name |
2-[3,6-bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid |
Molecular Formula |
C28H23N3O5 |
Molecular Weight |
483.5 g/mol |
IUPAC Name |
2-[3,6-bis(dimethylamino)-1H-xanthen-9-yl]-5-(2,5-dioxopyrrol-1-yl)benzoic acid |
InChI |
InChI=1S/C28H25N3O5/c1-29(2)16-5-9-20-23(14-16)36-24-15-17(30(3)4)6-10-21(24)27(20)19-8-7-18(13-22(19)28(34)35)31-25(32)11-12-26(31)33/h5-9,11-15H,10H2,1-4H3,(H,34,35) |
InChI Key |
KGFLZYXDJDOIEE-UHFFFAOYSA-N |
SMILES |
CN(C)C1=CCC2=C(C3=C(C=C(C=C3)N(C)C)OC2=C1)C4=C(C=C(C=C4)N5C(=O)C=CC5=O)C(=O)O |
Canonical SMILES |
CN(C)C1=CCC2=C(C3=C(C=C(C=C3)N(C)C)OC2=C1)C4=C(C=C(C=C4)N5C(=O)C=CC5=O)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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